Cas no 1181388-10-2 (5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde)

5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde structure
1181388-10-2 structure
Product Name:5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde
CAS No:1181388-10-2
MF:C12H17NO2
MW:207.268883466721
CID:5691748
PubChem ID:62128259
Update Time:2023-10-13

5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1181388-10-2
    • EN300-738237
    • AKOS011408389
    • 5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde
    • 2-Furancarboxaldehyde, 5-(3,5-dimethyl-1-piperidinyl)-
    • 5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde
    • Inchi: 1S/C12H17NO2/c1-9-5-10(2)7-13(6-9)12-4-3-11(8-14)15-12/h3-4,8-10H,5-7H2,1-2H3
    • InChI Key: MUSPAQKWCUXHMO-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1N1CC(C)CC(C)C1

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • Density: 1.056±0.06 g/cm3(Predicted)
  • Boiling Point: 336.9±27.0 °C(Predicted)
  • pka: 1?+-.0.60(Predicted)

5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde Pricemore >>

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